Cas no 2060007-43-2 (3-Cyclopropyl-6-(1-methylpyrrol-2-yl)-7-oxa-3-azabicyclo[4.1.0]heptane)

• Product Name: 3-Cyclopropyl-6-(1-methylpyrrol-2-yl)-7-oxa-3-azabicyclo[4.1.0]heptane
• CAS No: 2060007-43-2
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 5163569
• Update Time: 2025-10-31

3-Cyclopropyl-6-(1-methylpyrrol-2-yl)-7-oxa-3-azabicyclo[4.1.0]heptane Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-6-(1-methylpyrrol-2-yl)-7-oxa-3-azabicyclo[4.1.0]heptane

• Inchi： 1S/C13H18N2O/c1-14-7-2-3-11(14)13-6-8-15(10-4-5-10)9-12(13)16-13/h2-3,7,10,12H,4-6,8-9H2,1H3
• InChI Key： UGPFQSGQUVHWSB-UHFFFAOYSA-N
• SMILES： C12C(C3=CC=CN3C)(O1)CCN(C1CC1)C2

Additional information on 3-Cyclopropyl-6-(1-methylpyrrol-2-yl)-7-oxa-3-azabicyclo[4.1.0]heptane

Professional Introduction to Compound with CAS No. 2060007-43-2 and Product Name: 3-Cyclopropyl-6-(1-methylpyrrol-2-yl)-7-oxa-3-azabicyclo[4.1.0]heptane

The compound identified by the CAS number 2060007-43-2 and the product name 3-Cyclopropyl-6-(1-methylpyrrol-2-yl)-7-oxa-3-azabicyclo[4.1.0]heptane represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacophores for therapeutic applications. This bicyclic structure, characterized by its complex fused ring system, has garnered considerable attention due to its unique structural features and potential biological activities.

The molecular framework of 3-Cyclopropyl-6-(1-methylpyrrol-2-yl)-7-oxa-3-azabicyclo[4.1.0]heptane incorporates a cyclopropane moiety, a nitrogen-containing heterocycle (pyrrol), and an oxygen atom within a bicyclic scaffold. This combination of structural elements is not only chemically intriguing but also suggests potential for diverse interactions with biological targets. The cyclopropane ring, known for its strain and rigidity, often serves as a key pharmacophoric element in drug design, enhancing binding affinity and selectivity.

Recent studies have highlighted the importance of nitrogen-containing heterocycles in medicinal chemistry due to their prevalence in biologically active molecules. The presence of the 1-methylpyrrol group in this compound adds a layer of complexity, potentially influencing both electronic properties and steric interactions with biological targets. The pyrrole ring, with its electron-rich nature, can participate in hydrogen bonding or π-stacking interactions, which are critical for drug-receptor binding.

The incorporation of an oxygen atom within the bicyclic system introduces another level of functional diversity. Oxygen-containing heterocycles are well-documented for their role in modulating biological activity, often serving as hydrogen bond donors or acceptors. In 3-Cyclopropyl-6-(1-methylpyrrol-2-yl)-7-oxa-3-azabicyclo[4.1.0]heptane, the oxygen atom is positioned to engage in specific interactions, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The bicyclic scaffold provides a rigid template that can be fine-tuned through structural modifications to optimize binding to specific biological targets. The combination of cyclopropane, pyrrole, and oxygen-containing heterocycles creates a multifaceted pharmacophore that may exhibit unique properties compared to simpler molecular structures.

In the context of current research trends, there is growing interest in developing small molecules that can modulate complex biological pathways. The structural complexity of 3-Cyclopropyl-6-(1-methylpyrrol-2-yl)-7-oxa-3-azabicyclo[4.1.0]heptane positions it as a promising candidate for such endeavors. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the binding affinity and selectivity of this compound against various biological targets.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The construction of the bicyclic system requires careful consideration of reaction conditions and stereochemistry to ensure the desired product architecture is achieved. Advanced synthetic methodologies, including transition metal-catalyzed reactions and intramolecular cyclizations, have been employed to construct the complex framework efficiently.

Evaluation of the pharmacological properties of 3-Cyclopropyl-6-(1-methylpyrrol-2-yl)-7-oxa-3-azabicyclo[4.1.0]heptane has revealed intriguing preliminary results. In vitro studies suggest that this compound exhibits modulatory activity against certain enzymes and receptors relevant to therapeutic intervention. These findings underscore its potential as a starting point for further development into novel therapeutic agents.

The versatility of this compound's structure also allows for exploration across multiple therapeutic areas. By varying substituents or introducing additional functional groups, chemists can tailor its properties to address specific unmet medical needs. This adaptability makes it an attractive scaffold for medicinal chemists seeking to develop next-generation drugs.

Future research directions may focus on optimizing the pharmacokinetic profile of 3-Cyclopropyl-6-(1-methylpyrrol-2-yl)-7-oxa-3-azabicyclo[4.1.0]heptane through structural modifications aimed at improving solubility, bioavailability, and metabolic stability. Additionally, exploring its mechanism of action will be crucial for understanding its therapeutic potential and identifying off-target effects that may need to be mitigated.

In conclusion, 3-Cyclopropyl-6-(1-methylpyrrol -2 -yl)-7 -oxa -3 -azabicyclo[4 . 1 . 0 ]heptane, identified by CAS number 2060007 -43 - 2, represents a promising lead compound with significant therapeutic potential. Its unique structural features and preliminary pharmacological activity make it an exciting candidate for further investigation in drug discovery efforts aimed at addressing complex diseases.